Cas no 2230802-53-4 (Cyclobutanamine, 3-bromo-)

• Product Name: Cyclobutanamine, 3-bromo-
• CAS No: 2230802-53-4
• MF: C₄H₈BrN
• MW: 150.017020225525
• CID: 5827232
• PubChem ID: 135394818
• Update Time: 2025-10-21

Cyclobutanamine, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-bromo-
• EN300-6474491
• EN300-7466634
• 3-bromocyclobutan-1-amine
• 2230802-53-4
• Rel-(1r,3r)-3-bromocyclobutan-1-amine
• EN300-27734677
• 2231664-38-1
• 2306247-08-3
• (1r,3r)-3-bromocyclobutan-1-amine
• (1s,3s)-3-bromocyclobutan-1-amine
• starbld0025300
• Rel-(1s,3s)-3-bromocyclobutan-1-amine

• Inchi： 1S/C4H8BrN/c5-3-1-4(6)2-3/h3-4H,1-2,6H2
• InChI Key： KWUZBHHZXACQBA-UHFFFAOYSA-N
• SMILES： C1(N)CC(Br)C1

Computed Properties

• Exact Mass: 148.98401g/mol
• Monoisotopic Mass: 148.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 157.8±33.0 °C(Predicted)
• pka: 9.91±0.40(Predicted)

Additional information on Cyclobutanamine, 3-bromo-

Cyclobutanamine, 3-bromo-

Cyclobutanamine, 3-bromo-, also known by its CAS number 2230802-53-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a brominated derivative of cyclobutanamine, a four-membered ring amine with unique electronic and structural properties. The introduction of the bromine atom at the third position introduces additional reactivity and functional versatility, making it a valuable intermediate in various chemical transformations.

Recent studies have highlighted the potential of Cyclobutanamine, 3-bromo- in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents. Its compact ring structure and reactive bromine substituent enable efficient cyclization reactions, which are crucial for constructing bioactive compounds with intricate architectures. Researchers have demonstrated that this compound can serve as a key building block in the assembly of peptide-like molecules and macrocycles, which are of great interest in drug discovery.

In addition to its role in organic synthesis, CAS No: 2230802-53-4 has been explored for its applications in materials science. The compound's ability to undergo metal-catalyzed coupling reactions has been leveraged to synthesize advanced materials with tailored electronic properties. For instance, studies have shown that derivatives of Cyclobutanamine, 3-bromo- can be incorporated into conjugated polymers, enhancing their conductivity and stability for use in organic electronics.

The synthesis of Cyclobutanamine, 3-bromo- typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the bromination of cyclobutanamine using selective electrophilic substitution strategies. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From a structural perspective, the four-membered ring of Cyclobutanamine imparts significant ring strain, which can be harnessed to drive various chemical reactions. The presence of the bromine atom further modulates the electronic environment of the molecule, making it highly reactive under specific conditions. This combination of structural features makes CAS No: 2230802-53-4 a versatile platform for exploring new chemical reactivity and designing innovative materials.

In terms of safety and handling, while Cyclobutanamine, 3-bromo- is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and use. Gloves and goggles are recommended when working with this compound to minimize exposure risks.

In conclusion, CAS No: 2230802-53-4, or Cyclobutanamine, 3-bromo-, stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique properties and versatile reactivity continue to inspire researchers across diverse disciplines, driving innovation in drug discovery and advanced material development.